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An In-depth Exploration of the Tetrose Carbohydrate: Properties, Biochemical Roles, and

Methodologies

Abstract
Erythrulose, a naturally occurring tetrose carbohydrate, has garnered significant interest

beyond its well-known application in sunless tanning products. As a keto-tetrose, its unique

chemical structure and reactivity make it a molecule of interest in various biochemical pathways

and a potential chiral building block in organic synthesis. This technical guide provides a

comprehensive overview of erythrulose, tailored for researchers, scientists, and drug

development professionals. It delves into its physicochemical properties, detailed experimental

protocols for its synthesis and analysis, and its intricate roles in significant biological processes,

including the Maillard reaction, the pentose phosphate pathway, and vitamin C degradation.

Physicochemical and Safety Data of Erythrulose
Erythrulose (C₄H₈O₄) is a ketose sugar with a molecular weight of 120.104 g/mol .[1][2] It

exists as a clear, colorless to pale-yellowish, highly viscous liquid or syrup.[1][3][4] Erythrulose
is soluble in water and methanol.[2][5] The following tables summarize the key quantitative data

for erythrulose.

Table 1: Physicochemical Properties of Erythrulose
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Property Value References

Molecular Formula C₄H₈O₄ [1]

Molar Mass 120.1 g/mol [5]

Density 1.420 g/cm³ [5]

Boiling Point 144.07°C (estimate) [5]

Specific Rotation [α]D¹⁸ +11.4° (c = 2.4 in water) [5]

Flash Point 110°C [5]

pKa 12.00 ± 0.20 (Predicted) [5]

Solubility
Soluble in water, slightly

soluble in methanol.
[2][5]

Appearance
Colorless to slightly yellow

oil/syrup.
[1][5]

Table 2: Safety and Toxicological Data for Erythrulose

Parameter Value Species Test Guideline References

Acute Oral

Toxicity (LD₅₀)
>2000 mg/kg Rat OECD 401 [6][7]

Skin Irritation Not an irritant
Guinea Pig,

Human
- [6]

Eye Irritation
Not an irritant

(20% solution)
Rabbit OECD 405 [6]

Skin

Sensitization
Not a sensitizer Guinea Pig - [8]

Mutagenicity

(Ames' test)
Not mutagenic - - [7][9]

Key Biochemical Roles and Signaling Pathways
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Erythrulose is implicated in several significant biochemical processes, extending beyond its

cosmetic applications.

The Maillard Reaction and Advanced Glycation End
Products (AGEs)
Erythrulose, as a reducing sugar, readily participates in the Maillard reaction, a non-enzymatic

browning reaction with amino acids.[1] This reaction is responsible for its effect in sunless

tanning products, where it reacts with the amino acids in the keratin of the stratum corneum to

form brown-colored polymers called melanoidins.[2][10]

However, this reactivity also leads to the formation of Advanced Glycation End products (AGEs)

in vivo.[1] The formation of AGEs is a complex process initiated by the reaction of a reducing

sugar, like erythrulose, with the amino groups of proteins, lipids, or nucleic acids to form a

Schiff base. This is followed by rearrangements to form more stable Amadori products, which

then undergo a series of further reactions, including oxidation, dehydration, and condensation,

to form irreversible AGEs.[11][12][13] The accumulation of AGEs is associated with various

pathological conditions, including diabetes complications and aging.[1][11][14]
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Maillard Reaction and AGE Formation Pathway.

Pentose Phosphate Pathway
Erythrose-4-phosphate, a phosphorylated derivative of the aldotetrose erythrose, is a key

intermediate in the non-oxidative branch of the pentose phosphate pathway (PPP).[15][16]

While erythrulose itself is not a direct intermediate, its isomer erythrose is. The PPP is a

crucial metabolic pathway that runs parallel to glycolysis, generating NADPH for reductive
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biosynthesis and protecting against oxidative stress, and producing precursors for nucleotide

synthesis.[15][16] In some microorganisms, such as Brucella, erythritol is catabolized to D-

erythrose-4-phosphate, which then enters the PPP.[17] This pathway involves the conversion of

L-3-tetrulose-4-phosphate to D-erythrose-4-phosphate via a series of isomerizations.[17]

Simplified Non-oxidative Pentose Phosphate Pathway showing the central role of Erythrose-4-Phosphate.

Glycolysis Intermediates

Pentose Phosphate Pathway (Non-oxidative)

Glucose-6-P Fructose-6-P

Xylulose-5-P

Glyceraldehyde-3-P

Ribose-5-P

Sedoheptulose-7-P

Erythrose-4-P

Click to download full resolution via product page

Role of Erythrose-4-Phosphate in the PPP.

Vitamin C Degradation
L-Erythrulose is a degradation product of vitamin C (ascorbic acid).[18][19] The breakdown of

dehydroascorbic acid (DHA), the oxidized form of vitamin C, can proceed through a non-

oxidative pathway that yields L-erythrulose and oxalic acid.[18][20] This pathway has been

identified as a major route for vitamin C degradation in vivo, with 3-deoxythreosone, a

precursor to erythrulose, being a significant degradation product found bound to human lens

proteins.[20][21]
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Erythrulose Formation from Vitamin C Degradation.

Experimental Protocols
Production of L-Erythrulose by Fermentation
L-Erythrulose can be produced by the aerobic fermentation of meso-erythritol using

microorganisms of the genus Gluconobacter.[1][22][23]

Microorganism:Gluconobacter oxydans or Gluconobacter frateurii.[22][24]
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Substrate: meso-Erythritol.

Culture Medium: A suitable medium containing meso-erythritol and one or more polyhydric

alcohols.[23] For example, tryptic soy broth (TSB) supplemented with 1% D-sorbitol.[24][25]

Incubation Conditions:

Temperature: 30°C.[24][25]

Agitation: 170 rpm.[24][25]

Aeration: The partial oxygen pressure (pO₂) should be maintained between 10-80%.[23]

Process:

Prepare a washed cell suspension of the selected Gluconobacter strain.

Inoculate the culture medium with the cell suspension.

Incubate under the specified conditions. Meso-erythritol can be added in a single batch,

repeatedly, or continuously to maintain a concentration of 50 to 150 g/L.[23]

Monitor the conversion of erythritol to erythrulose. At a 10% substrate concentration,

approximately 98% conversion can be achieved within 48 hours.[24][25]

Purification: The resulting L-erythrulose can be purified from the fermentation broth using

methods such as membrane filtration, ion exchange chromatography, electrodialysis, and

activated carbon treatment.[23]

Enzymatic Synthesis of L-Erythrulose
L-Erythrulose can be synthesized enzymatically using transketolase.[26]

Enzyme: Transketolase (TK).

Substrates: Hydroxypyruvate (HPA) and glycolaldehyde (GA).[26]

Reaction Conditions:
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Temperature: 20°C.[26]

Initial Substrate Concentrations: 50 mM HPA and 50 mM GA.[26]

Protocol:

Prepare a reaction mixture containing the substrates in a suitable buffer.

Add the transketolase enzyme to the reaction mixture.

Incubate the reaction at 20°C.

Monitor the production of L-erythrulose and the consumption of hydroxypyruvate.

A multi-enzymatic cascade reaction has also been developed for the synthesis of L-

erythrulose from glycerol.[27] This system utilizes glycerol dehydrogenase (GDH), fructose-6-

phosphate aldolase (FSAA129S), NADH oxidase (NOX), and catalase.[27]
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Workflow for the Enzymatic Synthesis of L-Erythrulose.

Chemical Synthesis of Erythrulose
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Erythrulose can be synthesized via an aldol condensation of dihydroxyacetone and

formaldehyde.[28]

Reactants: Dihydroxyacetone and formaldehyde.

Catalyst: Zeolite-like imidazolate frame (ZIF) formed by cations such as Zn(II), Co(II), Fe(II),

or Cd(II) and organic linkers.[28]

Reaction Conditions:

Solvent: Aqueous solution.

Temperature: Up to 80°C.[28]

pH: 7.54–8.71, controlled by the amount of catalyst.[28]

Procedure:

In a reactor, combine dihydroxyacetone, formaldehyde solution, and water.

Add the ZIF catalyst.

Heat the mixture to the desired temperature while stirring.

Maintain the reaction for a specified time (e.g., 0.5 hours).

The reaction products can be analyzed by high-performance liquid chromatography

(HPLC).

Analytical Methods for Erythrulose
The quantification of erythrulose in various matrices can be achieved using standard

analytical techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the

analysis of erythrulose and other carbohydrates. A variety of columns and detection

methods can be employed depending on the sample matrix.
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Gas Chromatography (GC): GC can also be used for the analysis of erythrulose, often

requiring derivatization to increase volatility.

Spectroscopic Methods: While not typically used for quantification in complex mixtures,

spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) are invaluable for the structural elucidation and

identification of erythrulose and its reaction products.[25]

Erythrulose as a Chiral Building Block
Erythrulose derivatives can serve as valuable chiral building blocks in organic synthesis.[29]

Its stereocenters and functional groups make it a useful starting material for the stereoselective

synthesis of complex molecules, including functionalized d3 and d4 synthons.[29] This has

been applied in the formal synthesis of natural products like goniothalesdiol.[29] The use of

chiral building blocks is of particular importance in drug discovery and development, where the

stereochemistry of a molecule is often critical to its biological activity.[30]

Conclusion
Erythrulose is a multifaceted tetrose carbohydrate with significance extending far beyond its

cosmetic applications. Its role in fundamental biochemical processes such as the Maillard

reaction and its connection to the pentose phosphate pathway and vitamin C metabolism

highlight its importance in cellular chemistry and pathology. The availability of robust

fermentation and enzymatic synthesis protocols facilitates its production for research and

industrial purposes. For researchers, scientists, and drug development professionals, a

thorough understanding of the properties, reactivity, and biological implications of erythrulose
is crucial for harnessing its potential as a research tool and a chiral building block in the

synthesis of novel therapeutic agents. Further investigation into its metabolic fate and its

interactions with biological systems will undoubtedly unveil new applications and deepen our

understanding of carbohydrate chemistry in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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